Cas no 99848-41-6 (Benzene, 1-(bromomethyl)-2-iodo-3-methyl-)

• Product Name: Benzene, 1-(bromomethyl)-2-iodo-3-methyl-
• CAS No: 99848-41-6
• MF: C₈H₈BrI
• MW: 310.957593917847
• CID: 4386819
• PubChem ID: 15288421
• Update Time: 2025-10-28

Benzene, 1-(bromomethyl)-2-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-iodo-3-methyl-
• starbld0002114
• 99848-41-6
• EN300-4263427
• 1-(bromomethyl)-2-iodo-3-methylbenzene
• 1-Bromomethyl-2-iodo-3-methyl-benzene
• 2-Iodo-3-methylbenzyl bromide

• Inchi： 1S/C8H8BrI/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5H2,1H3
• InChI Key： ZHLSZYVCQAJUJC-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=CC(C)=C1I

Computed Properties

• Exact Mass: 309.88541Da
• Monoisotopic Mass: 309.88541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-(bromomethyl)-2-iodo-3-methyl-

Benzene, 1-(bromomethyl)-2-iodo-3-methyl (CAS No. 99848-41-6)

Benzene, 1-(bromomethyl)-2-iodo-3-methyl, also known by its CAS number 99848-41-6, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of substituted benzenes, where the benzene ring is functionalized with specific substituents that confer distinct chemical properties. The presence of a bromomethyl group at position 1, an iodo group at position 2, and a methyl group at position 3 makes this compound a valuable substrate in various chemical reactions and synthesis processes.

The synthesis of Benzene, 1-(bromomethyl)-2-iodo-3-methyl typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation, followed by substitution reactions to introduce the bromine and iodine substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. These methods are particularly relevant in the pharmaceutical and agrochemical industries, where precise control over substituent placement is crucial.

One of the most notable applications of this compound is in the field of medicinal chemistry. The bromomethyl group serves as an excellent leaving group in nucleophilic substitution reactions, making it ideal for constructing bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the synthesis of potential anticancer agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, highlighting its potential in drug discovery.

In addition to its role in pharmaceuticals, Benzene, 1-(bromomethyl)-2-iodo-3-methyl finds applications in materials science. The iodine substituent enhances the compound's reactivity under specific conditions, making it suitable for use in cross-coupling reactions—a key area of modern organic chemistry. Recent breakthroughs in palladium-catalyzed coupling reactions have expanded its utility in synthesizing complex aromatic systems used in electronic materials and advanced polymers.

The physical properties of this compound are also worth noting. Its melting point is approximately -5°C, while its boiling point is around 150°C under standard pressure. These properties make it suitable for use in both liquid-phase and gas-phase reactions. Furthermore, its solubility in common organic solvents like dichloromethane and THF facilitates its handling and purification during large-scale syntheses.

From an environmental standpoint, understanding the fate and transport of Benzene, 1-(bromomethyl)-2-iodo-3-methyl is essential for risk assessment purposes. Studies indicate that this compound undergoes rapid degradation under UV light due to its conjugated system, reducing its persistence in aquatic environments. However, further research is needed to evaluate its potential impact on soil microbiota and terrestrial ecosystems.

In conclusion, Benzene, 1-(bromomethyl)-2-iodo-3-methyl (CAS No. 99848-41-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure enables a wide range of applications across diverse fields, from drug discovery to materials science. As research continues to uncover new synthetic pathways and functional applications for this compound, its significance in both academic and industrial settings will undoubtedly grow.